methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate

• IUPAC Name: methyl 2-[[4,6-bis(2-hydroxyanilino)-1,3,5-triazin-2-yl]amino]acetate
• InChI: InChI=1S/C18H18N6O4/c1-28-15(27)10-19-16-22-17(20-11-6-2-4-8-13(11)25)24-18(23-16)21-12-7-3-5-9-14(12)26/h2-9,25-26H,10H2,1H3,(H3,19,20,21,22,23,24)
• InChI Key: QZURFACYQCUQAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC1=NC(=NC(=N1)NC2=CC=CC=C2O)NC3=CC=CC=C3O
• Molecular Formula: C18H18N6O4
• Molecular Weight: 382.4 g/mol

Description

Methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate, also known as MNG, is a chemical compound that has been widely studied for its potential applications in various fields of science. MNG is a derivative of the triazine family and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate is not fully understood, but it has been shown to inhibit the activity of certain enzymes and proteins, including protein kinase C and phospholipase A2. methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate has been shown to have various biochemical and physiological effects, including anti-tumor properties, anti-inflammatory properties, and antioxidant properties. methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate has also been shown to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate in lab experiments is its high solubility in common organic solvents. methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate also has a relatively low toxicity and can be easily synthesized. However, one limitation of using methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate in lab experiments is its instability in aqueous solutions, which can affect its activity.

Future Directions

There are many potential future directions for the study of methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate. One area of research is the development of methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate-based drugs for the treatment of cancer and neurodegenerative diseases. Another area of research is the development of methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate-based materials for use in organic electronics and other applications. Further studies are also needed to fully understand the mechanism of action of methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate and its potential applications in various fields of science.
In conclusion, methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate is a chemical compound that has been widely studied for its potential applications in various fields of science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate and its applications in various fields of science.

Synthesis Methods

Methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate can be synthesized through various methods, including the reaction of 4,6-dichloro-1,3,5-triazine with 2-hydroxyaniline in the presence of triethylamine and subsequent reaction with glycine methyl ester. Another method involves the reaction of 2-amino-4,6-dichloro-1,3,5-triazine with 2-hydroxybenzyl alcohol in the presence of sodium hydroxide and subsequent reaction with glycine methyl ester.

Scientific Research Applications

Methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate has been studied for its potential applications in various fields of science, including biology, chemistry, and materials science. In biology, methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate has been shown to have anti-tumor properties and has been studied as a potential cancer treatment. In chemistry, methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate has been used as a reagent in the synthesis of various compounds. In materials science, methyl N-{4,6-bis[(2-hydroxyphenyl)amino]-1,3,5-triazin-2-yl}glycinate has been studied for its potential application in the fabrication of organic light-emitting diodes.